Cas no 928114-07-2 (1-(azetidin-3-yl)azetidine)

• Product Name: 1-(azetidin-3-yl)azetidine
• CAS No: 928114-07-2
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD20489049
• CID: 1977875
• PubChem ID: 23532600
• Update Time: 2025-05-21

1-(azetidin-3-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Azetidinyl)-azetidine
• 1,3'-BIAZETIDINE
• 1-(azetidin-3-yl)azetidine
• DTXSID601316682
• TQP1380
• EN300-245938
• DB-180279
• SCHEMBL3056808
• 928114-07-2
• 1,3a(2)-Biazetidine
• CS-0184297

• MDL： MFCD20489049
• Inchi： 1S/C6H12N2/c1-2-8(3-1)6-4-7-5-6/h6-7H,1-5H2
• InChI Key： SQGAMWPLHIDBLX-UHFFFAOYSA-N
• SMILES： N1(CCC1)C1CNC1

Computed Properties

• Exact Mass: 112.100048391Da
• Monoisotopic Mass: 112.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 1-(azetidin-3-yl)azetidine

Comprehensive Overview of 1-(Azetidin-3-yl)azetidine (CAS No. 928114-07-2): Properties, Applications, and Market Insights

1-(Azetidin-3-yl)azetidine (CAS No. 928114-07-2) is a unique bicyclic amine compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic structure, featuring two interconnected azetidine rings, presents intriguing properties for drug discovery and material science applications. The compound's molecular formula is C₆H₁₂N₂, with a molecular weight of 112.17 g/mol, offering a compact yet versatile scaffold for various synthetic modifications.

The growing interest in 1-(Azetidin-3-yl)azetidine derivatives stems from their potential as building blocks in medicinal chemistry. Researchers are particularly interested in how the constrained geometry of this azetidine-based compound can influence biological activity and pharmacokinetic properties. Recent studies suggest that incorporation of this scaffold may improve metabolic stability and membrane permeability compared to more flexible amine structures, addressing key challenges in modern drug development.

From a synthetic chemistry perspective, 1-(Azetidin-3-yl)azetidine offers exciting opportunities for structure-activity relationship (SAR) studies. The compound's azetidine ring system provides a rigid framework that can help reduce conformational flexibility in drug candidates, potentially enhancing target selectivity. This characteristic aligns with current trends in fragment-based drug design, where researchers seek to optimize molecular interactions while controlling physicochemical properties.

The pharmaceutical applications of 1-(Azetidin-3-yl)azetidine are particularly relevant to several therapeutic areas currently receiving substantial research investment. These include central nervous system (CNS) disorders, where the compound's ability to potentially cross the blood-brain barrier is of interest, and infectious disease research, where novel scaffolds are needed to combat antimicrobial resistance. The azetidine-containing compound also shows promise in oncology research as a potential component of targeted therapies.

In material science, the 1-(Azetidin-3-yl)azetidine structure has attracted attention for its potential in polymer chemistry and surface modification. The compound's amine functionality allows for various chemical modifications, making it a candidate for creating specialized coatings or functional materials. This aligns with growing market demands for advanced materials in electronics, biomedical devices, and sustainable packaging solutions.

The synthesis and characterization of 1-(Azetidin-3-yl)azetidine present interesting challenges and opportunities for process chemists. Recent advances in catalytic methods and flow chemistry have improved access to such strained ring systems, addressing previous limitations in scalability. These developments are particularly timely given the pharmaceutical industry's increasing focus on green chemistry principles and efficient synthetic routes.

Market analysis indicates growing demand for azetidine-based building blocks like 1-(Azetidin-3-yl)azetidine, driven by expanding drug discovery pipelines and the need for novel chemical space exploration. Several contract research organizations and specialty chemical suppliers have included this compound in their catalogs, reflecting its emerging importance in medicinal chemistry. The global market for such heterocyclic compounds is projected to grow steadily, supported by continued pharmaceutical R&D investment.

Quality control and analytical characterization of 1-(Azetidin-3-yl)azetidine require specialized techniques due to its unique structure. Modern analytical methods including high-resolution mass spectrometry (HRMS), advanced NMR techniques, and chiral separation methods are typically employed to ensure compound purity and proper characterization. These quality assurance measures are critical for research applications where precise molecular properties must be maintained.

From a regulatory perspective, 1-(Azetidin-3-yl)azetidine is generally considered a research chemical with no significant environmental or safety concerns when handled properly under standard laboratory conditions. However, researchers should always consult current safety data sheets and follow institutional guidelines when working with any chemical substance. Proper storage conditions typically include protection from moisture and maintenance at controlled temperatures.

The future research directions for 1-(Azetidin-3-yl)azetidine appear promising, with potential applications extending beyond current uses. Emerging areas of interest include its incorporation into covalent inhibitors, where the strained ring system might offer kinetic advantages, and as a component in PROTAC (proteolysis targeting chimera) designs. These applications align with cutting-edge trends in drug discovery that are currently receiving substantial attention in scientific literature and conference discussions.

In conclusion, 1-(Azetidin-3-yl)azetidine (CAS No. 928114-07-2) represents an important scaffold in modern chemical research with diverse applications in pharmaceutical development and material science. Its unique azetidine ring structure offers distinct advantages for molecular design, while ongoing synthetic methodology improvements continue to enhance its accessibility. As research into constrained heterocycles advances, this compound is likely to maintain its relevance in addressing current challenges across multiple scientific disciplines.